(6-Bromo-1H-indol-3-yl)-(2,2,3,3-tetramethyl-cyclopropyl)-methanone
Cat. No. B8358755
M. Wt: 320.22 g/mol
InChI Key: LSSSLEGXOLSCGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07560481B2
Procedure details
A mixture of 6-bromoindole (2.0 g. 10 mmol), ethylmagnesium bromide (1.0 M solution in THF, 12 mL, 12 mmol), zinc chloride (1.0 M solution in Et2O, 12 mL, 12 mmol) and the product of Example 1A (15 mmol) in 50 mL of dichloromethane was processed as described in Example 1B to provide the title compound (1.4 g, 4.4 mmol, 44% yield). MS (DCI/NH3) m/z 320, 322 (M+H)+.
Name
Yield
44%
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[C:9]2[C:5]([CH:6]=[CH:7][NH:8]2)=[CH:4][CH:3]=1.C([Mg]Br)C.[CH3:15][C:16]1([CH3:24])[C:18]([CH3:20])([CH3:19])[CH:17]1[C:21](Cl)=[O:22]>ClCCl.[Cl-].[Zn+2].[Cl-]>[Br:1][C:2]1[CH:10]=[C:9]2[C:5]([C:6]([C:21]([CH:17]3[C:18]([CH3:20])([CH3:19])[C:16]3([CH3:24])[CH3:15])=[O:22])=[CH:7][NH:8]2)=[CH:4][CH:3]=1 |f:4.5.6|
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Inputs
Step One
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Name
|
|
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Quantity
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2 g
|
|
Type
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reactant
|
|
Smiles
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BrC1=CC=C2C=CNC2=C1
|
|
Name
|
|
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Quantity
|
12 mL
|
|
Type
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reactant
|
|
Smiles
|
C(C)[Mg]Br
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Name
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|
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Quantity
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12 mL
|
|
Type
|
catalyst
|
|
Smiles
|
[Cl-].[Zn+2].[Cl-]
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Step Two
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Name
|
|
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Quantity
|
15 mmol
|
|
Type
|
reactant
|
|
Smiles
|
CC1(C(C1(C)C)C(=O)Cl)C
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Step Three
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Name
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|
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Quantity
|
50 mL
|
|
Type
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solvent
|
|
Smiles
|
ClCCl
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC=C2C(=CNC2=C1)C(=O)C1C(C1(C)C)(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 4.4 mmol | |
| AMOUNT: MASS | 1.4 g | |
| YIELD: PERCENTYIELD | 44% | |
| YIELD: CALCULATEDPERCENTYIELD | 44% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
